Cas no 59142-47-1 ((2-Bromophenyl)(phenyl)methanol)

(2-Bromophenyl)(phenyl)methanol is a brominated benzhydrol derivative commonly utilized as an intermediate in organic synthesis and pharmaceutical research. Its key advantages include its role as a versatile building block for constructing complex molecules, particularly in the preparation of ligands, catalysts, and biologically active compounds. The presence of both hydroxyl and bromo substituents enhances its reactivity, enabling selective functionalization at either site. This compound exhibits stability under standard conditions, facilitating handling and storage. Its well-defined structure and purity make it suitable for precise synthetic applications, including cross-coupling reactions and chiral synthesis. Researchers value its consistent performance in producing high-yield, regioselective transformations.

(2-Bromophenyl)(phenyl)methanol structure

59142-47-1 structure

Product Name:(2-Bromophenyl)(phenyl)methanol

CAS No:59142-47-1

MF:C₁₃H₁₁BrO

MW:263.129842996597

MDL:MFCD08443159

CID:1612523

PubChem ID:11425518

Update Time:2025-06-07

(2-Bromophenyl)(phenyl)methanol Chemical and Physical Properties

Names and Identifiers

- Benzenemethanol, 2-bromo-a-phenyl-
- (2-bromophenyl)(phenyl)methanol
- (2-bromophenyl)phenylmethanol
- 2-bromo-benzhydrol
- 2-bromobenzyhydrol
- 2-bromophenyl(phenyl)methanol
- o-bromophenyl(phenyl)methanol
- EN300-80516
- Z228586196
- DTXSID801304817
- W18962
- AKOS016899455
- SCHEMBL477560
- MFCD08443159
- 2-Bromo-I+/--phenylbenzenemethanol
- SY187112
- AS-60690
- DA-04592
- 59142-47-1
- AKOS000125859
- 2-bromodiphenylmethanol
- (2-bromophenyl)-phenylmethanol
- 2-bromobenzhydrol
- PFNIDHUYBLYJGE-UHFFFAOYSA-N
- (2-Bromophenyl)(phenyl)methanol
- MDL： MFCD08443159
- Inchi： 1S/C13H11BrO/c14-12-9-5-4-8-11(12)13(15)10-6-2-1-3-7-10/h1-9,13,15H
- InChI Key： PFNIDHUYBLYJGE-UHFFFAOYSA-N
- SMILES： BrC1C=CC=CC=1C(C1C=CC=CC=1)O

Computed Properties

Exact Mass: 261.99900
Monoisotopic Mass: 261.99933g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 189
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 20.2Å²

Experimental Properties

PSA: 20.23000
LogP: 3.53080

(2-Bromophenyl)(phenyl)methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B801640-25mg	(2-Bromophenyl)(phenyl)methanol	59142-47-1		25mg	$ 70.00	2022-06-06
TRC	B801640-50mg	(2-Bromophenyl)(phenyl)methanol	59142-47-1		50mg	$ 95.00	2022-06-06
TRC	B801640-250mg	(2-Bromophenyl)(phenyl)methanol	59142-47-1		250mg	$ 365.00	2022-06-06
eNovation Chemicals LLC	D773478-100mg	(2-bromophenyl)(phenyl)methanol	59142-47-1	95%	100mg	$210	2024-06-06
eNovation Chemicals LLC	D773478-250mg	(2-bromophenyl)(phenyl)methanol	59142-47-1	95%	250mg	$335	2024-06-06
eNovation Chemicals LLC	D773478-1g	(2-bromophenyl)(phenyl)methanol	59142-47-1	95%	1g	$650	2024-06-06
eNovation Chemicals LLC	D773478-5g	(2-bromophenyl)(phenyl)methanol	59142-47-1	95%	5g	$1955	2024-06-06
Enamine	EN300-80516-0.05g	(2-bromophenyl)(phenyl)methanol	59142-47-1	95.0%	0.05g	$84.0	2025-03-21
Enamine	EN300-80516-0.1g	(2-bromophenyl)(phenyl)methanol	59142-47-1	95.0%	0.1g	$124.0	2025-03-21
Enamine	EN300-80516-0.25g	(2-bromophenyl)(phenyl)methanol	59142-47-1	95.0%	0.25g	$178.0	2025-03-21